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Compound of Interest

Compound Name: DL-Methionine-13C

Cat. No.: B1627972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of DL-Methionine-13C, a

stable isotope-labeled amino acid crucial for a variety of research applications. This document

details its commercial availability, presents key technical data, outlines experimental protocols

for its use, and visualizes its role in metabolic and signaling pathways.

Commercial Suppliers and Availability
While the L-isomer of 13C-labeled methionine is more commonly available, several suppliers

offer DL-Methionine-13C for research purposes. The following tables summarize the

availability and specifications of DL-Methionine-13C and its frequently used L-isomer

counterparts.

Table 1: Commercial Suppliers of DL-Methionine-13C
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Supplier
Product
Name

CAS
Number

Isotopic
Purity

Chemical
Purity

Available
Quantities

MedchemExp

ress

DL-

Methionine-

13C

68799-90-6 Not Specified Not Specified
1 mg, 5 mg

(Quotation)

Santa Cruz

Biotechnolog

y

DL-

Methionine-1-

13C

68799-90-6 Not Specified Not Specified
Inquire for

availability

Creative

Peptides

DL-

METHIONIN

E (1-13C)

Not Specified Not Specified Not Specified
Inquire for

availability[1]

Table 2: Prominent Suppliers of L-Methionine-13C Isotopologues

Supplier Product Name Isotopic Purity Chemical Purity

Sigma-Aldrich L-Methionine-1-13C 99 atom % 13C[2] 99% (CP)[2]

Cambridge Isotope

Laboratories, Inc.

L-Methionine (methyl-

¹³C, 99%)
99% 98%[3]

Thermo Fisher

Scientific (Gibco)

L-Methionine (Methyl-

13C)

99% 13C isotopic

atom purity[4]
98%[4]

Sigma-Aldrich
L-Methionine-(methyl-

13C, d3)

≥99 atom % 13C, ≥99

atom % D[5]
≥99% (CP)[5]

Cambridge Isotope

Laboratories, Inc.

L-Methionine (1-¹³C,

99%)
99% 98%[6]

Applications in Research and Drug Development
DL-Methionine-13C, and its L-isomer counterparts, are powerful tools in metabolic research

and drug development. Their primary applications lie in their use as tracers in stable isotope

labeling experiments.
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Metabolic Flux Analysis: By introducing 13C-labeled methionine into a biological system,

researchers can trace the metabolic fate of the methionine molecule through various

pathways. This allows for the quantification of metabolic fluxes and the identification of

metabolic reprogramming in disease states, such as cancer.[7][8]

Proteomics and Protein Synthesis: Labeled methionine is incorporated into newly

synthesized proteins. This enables the quantification of protein turnover rates and the

identification of proteins that are actively being synthesized under specific conditions.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The 13C nucleus is NMR-active.

Incorporating 13C-labeled methionine into proteins allows for the study of protein structure,

dynamics, and interactions using advanced NMR techniques.[10]

Mass Spectrometry (MS): The mass shift introduced by the 13C isotope allows for the

differentiation and quantification of labeled versus unlabeled metabolites and peptides by

mass spectrometry. This is a cornerstone of modern quantitative proteomics and

metabolomics.[7]

Methionine Metabolism and Signaling Pathways
Methionine is a central player in cellular metabolism, participating in several key pathways that

are critical for cell growth, proliferation, and survival.[11] The availability of methionine is

sensed by the cell and influences major signaling pathways.[12]

Methionine Metabolic Pathways
The primary metabolic fates of methionine are outlined in the following pathways:

The Methionine Cycle: In this cycle, methionine is converted to S-adenosylmethionine

(SAM), the universal methyl donor for numerous methylation reactions, including DNA, RNA,

and protein methylation. After donating its methyl group, SAM is converted to S-

adenosylhomocysteine (SAH), which is then hydrolyzed to homocysteine. Homocysteine can

then be re-methylated to regenerate methionine.[13][14]

The Transsulfuration Pathway: Homocysteine can also enter the transsulfuration pathway to

be irreversibly converted to cysteine. This pathway is a key source of cysteine for the

synthesis of glutathione, a major cellular antioxidant.[13]
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The Methionine Salvage Pathway: This pathway recycles the methylthioadenosine (MTA)

generated during polyamine synthesis back to methionine, thus conserving the methionine

pool.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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